Cas no 932456-95-6 (ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate)

Ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a specialized naphthyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a carbamoylmethyl group at the 1-position and an ester functionality at the 3-position, offering versatility for further derivatization. The presence of the 2-ethylphenyl moiety may enhance lipophilicity, potentially improving membrane permeability in biological systems. This compound's 1,8-naphthyridine core is known for its pharmacological relevance, particularly in targeting enzymes or receptors. Its synthetic accessibility and modifiable functional groups make it a valuable intermediate for developing novel therapeutic agents or studying structure-activity relationships in drug discovery.
ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate structure
932456-95-6 structure
Product Name:ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
CAS No:932456-95-6
MF:C22H23N3O4
MW:393.435725450516
CID:5362999
Update Time:2025-10-12

ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-[2-(2-ethylanilino)-2-oxoethyl]-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
    • ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
    • Inchi: 1S/C22H23N3O4/c1-4-15-8-6-7-9-18(15)24-19(26)13-25-12-17(22(28)29-5-2)20(27)16-11-10-14(3)23-21(16)25/h6-12H,4-5,13H2,1-3H3,(H,24,26)
    • InChI Key: NMYJPHDSRYEXTI-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=CC=CC=C2CC)=O)C2=C(C=CC(C)=N2)C(=O)C(C(OCC)=O)=C1

ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-2660-2μmol
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-2660-5μmol
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-2660-10μmol
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-2660-20μmol
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-2660-1mg
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
1mg
$54.0 2023-09-10
Life Chemicals
F3411-2660-2mg
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
2mg
$59.0 2023-09-10
Life Chemicals
F3411-2660-3mg
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
3mg
$63.0 2023-09-10
Life Chemicals
F3411-2660-4mg
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
4mg
$66.0 2023-09-10
Life Chemicals
F3411-2660-5mg
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
5mg
$69.0 2023-09-10
Life Chemicals
F3411-2660-10mg
ethyl 1-{[(2-ethylphenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
932456-95-6
10mg
$79.0 2023-09-10

ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Related Literature

Additional information on ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

Ethyl 1-{(2-Ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate: A Comprehensive Overview

The compound Ethyl 1-{(2-Ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate, identified by the CAS number 932456-95-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and structural versatility. The molecule's structure includes a naphthyridine core with several substituents, including an ethyl group, a methyl group, and a carbamoylmethyl group attached to the phenyl ring. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the carbamoylmethyl group in this compound suggests potential for hydrogen bonding interactions, which are crucial in molecular recognition and bioavailability. Additionally, the methyl and ethyl groups may influence the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthyridine core. Researchers have explored various methods to optimize the synthesis pathway, including microwave-assisted synthesis and catalytic coupling reactions. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale production.

In terms of chemical properties, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under various pH conditions has been tested, revealing that it remains intact under mildly acidic and basic environments but degrades upon exposure to strong acids or bases. This information is critical for its application in pharmaceutical formulations where stability is paramount.

Recent research has focused on evaluating the biological activity of this compound. In vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation. Furthermore, preliminary animal studies suggest that it may exhibit antitumor activity without significant toxicity to normal cells. These findings underscore its potential as a lead compound for anticancer drug development.

The structural complexity of this compound also makes it a valuable intermediate in organic synthesis. Its ability to undergo various functional group transformations allows chemists to explore its use in constructing more intricate molecules with enhanced biological profiles.

In conclusion, Ethyl 1-{(2-Ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate represents a promising candidate for further exploration in both academic and industrial settings. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in the development of novel therapeutic agents.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.